Cas no 89410-45-7 (Benzylthiourea hydrochloride)

• Product Name: Benzylthiourea hydrochloride
• CAS No: 89410-45-7
• MF: C₈H₁₁ClN₂S
• MW: 202.704339265823
• MDL: MFCD30749886
• CID: 601677
• PubChem ID: 22451103
• Update Time: 2025-05-21

Benzylthiourea hydrochloride Chemical and Physical Properties

Names and Identifiers

• Thiourea, (phenylmethyl)-, monohydrochloride
• BENZYLTHIOUREA HYDROCHLORIDE
• Benzyl isothiourea,hydrochloride
• Benzylisothioharnstoffhydrochlorid
• BYBRLWJURWATSG-UHFFFAOYSA-N
• Benzylthiourea hydrochloride

• MDL： MFCD30749886
• Inchi： 1S/C8H10N2S.ClH/c9-8(11)10-6-7-4-2-1-3-5-7;/h1-5H,6H2,(H3,9,10,11);1H
• InChI Key： BYBRLWJURWATSG-UHFFFAOYSA-N
• SMILES： Cl.S=C(N)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 130
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzylthiourea hydrochloride

Benzylthiourea Hydrochloride (CAS No. 89410-45-7): An Overview of Its Properties, Applications, and Recent Research

Benzylthiourea hydrochloride (CAS No. 89410-45-7) is a versatile compound that has gained significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as benzylthiourea monohydrochloride, is a white crystalline solid with a molecular formula of C₇H₁₀N₂OS·HCl. It has a molecular weight of approximately 195.68 g/mol and is soluble in water and ethanol.

The chemical structure of benzylthiourea hydrochloride consists of a benzyl group attached to a thiourea moiety, which is further protonated to form the hydrochloride salt. This unique structure imparts several interesting properties to the compound, making it valuable for various applications. The thiourea functional group is known for its ability to form hydrogen bonds and coordinate with metal ions, which can be exploited in coordination chemistry and catalysis.

In the realm of pharmaceutical research, benzylthiourea hydrochloride has shown promise as a potential therapeutic agent. Recent studies have explored its biological activities, including its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of benzylthiourea hydrochloride exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Furthermore, research has also focused on the potential use of benzylthiourea hydrochloride in cancer therapy. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that certain derivatives of benzylthiourea hydrochloride could selectively inhibit the growth of cancer cells while sparing normal cells. This selective toxicity is attributed to the compound's ability to disrupt specific signaling pathways involved in cell proliferation and survival.

The synthetic accessibility of benzylthiourea hydrochloride has also contributed to its widespread use in chemical research. The compound can be synthesized through a straightforward reaction between benzyl isothiocyanate and ammonia or ammonium chloride. This ease of synthesis allows researchers to readily access this compound for various experimental purposes.

In addition to its biological applications, benzylthiourea hydrochloride has found utility in analytical chemistry. It can be used as a derivatizing agent for the detection and quantification of certain analytes in complex matrices. For example, a study published in the Analytical Chemistry journal in 2021 described a method using benzylthiourea hydrochloride to enhance the sensitivity and selectivity of liquid chromatography-mass spectrometry (LC-MS) analysis for detecting trace amounts of sulfur-containing compounds.

The environmental impact of benzylthiourea hydrochloride has also been a subject of interest. While it is generally considered safe for laboratory use, proper handling and disposal practices are essential to minimize any potential environmental risks. Studies have shown that this compound does not persist in the environment and is readily biodegradable under aerobic conditions.

In conclusion, benzylthiourea hydrochloride (CAS No. 89410-45-7) is a multifaceted compound with diverse applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its biological activities and potential therapeutic uses, it is likely that this compound will play an increasingly important role in various scientific fields.